Cas no 58871-11-7 (4-O-Benzyl-D-glucal)

4-O-Benzyl-D-glucal is a protected derivative of D-glucal, widely utilized in organic synthesis and carbohydrate chemistry. Its key advantage lies in the benzyl group at the 4-position, which enhances stability and provides selective reactivity for further functionalization. This compound serves as a versatile intermediate in the synthesis of glycosides, oligosaccharides, and other complex carbohydrate structures. The benzyl protection allows for controlled deprotection under mild conditions, enabling precise manipulation in multi-step reactions. Its compatibility with various glycosylation methodologies makes it valuable for stereoselective synthesis. The compound is particularly useful in medicinal chemistry and glycobiology research, where tailored carbohydrate derivatives are essential.
4-O-Benzyl-D-glucal structure
4-O-Benzyl-D-glucal structure
Product Name:4-O-Benzyl-D-glucal
CAS No:58871-11-7
MF:C13H16O4
MW:236.263744354248
CID:375237
PubChem ID:24873097
Update Time:2025-05-28

4-O-Benzyl-D-glucal Chemical and Physical Properties

Names and Identifiers

    • D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(phenylmethyl)-
    • 4-o-Benzyl-D-Glucal
    • (5S,4R,6R)-6-(hydroxymethyl)-5-(phenylmethoxy)-4H-5,6-dihydropyran-4-ol
    • 4-O-benzyl-D-(-)-glucal
    • AC1MC1SK
    • SureCN630147
    • CS-0454029
    • 4-O-Benzyl-D-glucal, 97%
    • DTXSID50370467
    • 4-O-BENZYL-D-GLUCAL,
    • OIWQZGBSQDJVJN-UPJWGTAASA-N
    • W-203210
    • 58871-11-7
    • SCHEMBL630147
    • (2R,3S,4R)-2-(hydroxymethyl)-3-phenylmethoxy-3,4-dihydro-2H-pyran-4-ol
    • (2R,3S,4R)-3-(benzyloxy)-2-(hydroxymethyl)-3,4-dihydro-2H-pyran-4-ol
    • MFCD01863610
    • 4-O-Benzyl-D-glucal
    • MDL: MFCD01863610
    • Inchi: 1S/C13H16O4/c14-8-12-13(11(15)6-7-16-12)17-9-10-4-2-1-3-5-10/h1-7,11-15H,8-9H2/t11-,12-,13+/m1/s1
    • InChI Key: OIWQZGBSQDJVJN-UPJWGTAASA-N
    • SMILES: O(CC1C=CC=CC=1)[C@H]1[C@@H](C=CO[C@@H]1CO)O

Computed Properties

  • Exact Mass: 236.10485899g/mol
  • Monoisotopic Mass: 236.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 58.9Ų

Experimental Properties

  • Color/Form: Not available
  • Melting Point: 99-103 °C (lit.)
  • Optical Activity: [α]20/D +10°, c = 1 in chloroform
  • Solubility: Not available

4-O-Benzyl-D-glucal Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Term:S24/25

4-O-Benzyl-D-glucal Pricemore >>

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